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Compound of Interest

Compound Name: 1,2,4,5-Tetrachloro-3-iodobenzene

Cat. No.: B3051299 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2,4,5-Tetrachloro-3-iodobenzene is not

readily available. The following disposal procedures are based on general guidelines for the

disposal of halogenated aromatic compounds. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department and a qualified hazardous waste

management professional to ensure compliance with all local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of

1,2,4,5-Tetrachloro-3-iodobenzene, a halogenated aromatic compound. Researchers,

scientists, and drug development professionals should adhere to these guidelines to ensure

safe handling and environmental protection.

Immediate Safety and Handling Precautions
Prior to handling 1,2,4,5-Tetrachloro-3-iodobenzene for disposal, ensure all relevant

personnel are familiar with the potential hazards associated with halogenated aromatic

compounds.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., Viton® or polyvinyl alcohol), safety goggles, a face shield, and a lab coat.

Ventilation: Conduct all handling and packaging activities in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or vapors.
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Spill Response: In the event of a spill, evacuate the immediate area. Wearing appropriate

PPE, collect the spilled material using an absorbent, non-combustible material (e.g., sand or

earth) and place it into a designated, sealed container for hazardous waste. Ventilate the

area and wash the spill site after material pickup is complete.

Waste Identification and Classification
1,2,4,5-Tetrachloro-3-iodobenzene is classified as a halogenated organic waste. Halogenated

organic compounds are typically considered hazardous waste due to their potential for

persistence, bioaccumulation, and toxicity.

Waste Characterization:

Chemical Name: 1,2,4,5-Tetrachloro-3-iodobenzene

Chemical Class: Halogenated Aromatic Hydrocarbon

Physical State: Solid

Hazards: Likely toxic, irritant, and an environmental hazard.

Regulatory Classification:

While a specific EPA waste code for this compound is not available, it would likely fall under

one of the "F" or "K" codes for hazardous wastes from non-specific or specific sources, or a "D"

code if it exhibits hazardous characteristics (e.g., toxicity). Consult your EHS department for the

appropriate waste code assignment.

Waste Category Description Recommended Container

Halogenated Organic Wastes

Includes compounds

containing chlorine, bromine,

fluorine, or iodine, such as

1,2,4,5-Tetrachloro-3-

iodobenzene.[1]

Clearly labeled, sealed, and

chemically compatible

containers (e.g., for chlorinated

solvents).
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Segregation: Do not mix 1,2,4,5-Tetrachloro-3-iodobenzene with non-halogenated organic

waste or other incompatible waste streams.[1]

Containerization:

Place the waste in a designated, leak-proof, and properly sealed container. The container

must be compatible with the chemical.

Ensure the container is clearly labeled with "Hazardous Waste," the full chemical name

("1,2,4,5-Tetrachloro-3-iodobenzene"), and any other information required by your

institution and local regulations.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) or

central hazardous waste storage facility.

The storage area should be secure, well-ventilated, and away from sources of ignition.

Arrangement for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide the waste contractor with all necessary information regarding the chemical

composition and quantity of the waste.

Treatment and Final Disposal:

The most common and effective disposal method for halogenated organic waste is high-

temperature incineration in a permitted hazardous waste incinerator.[2][3] This process

destroys the organic compound and allows for the scrubbing of acidic gases produced

during combustion.

Other potential treatment technologies for halogenated organic wastes may include

chemical dechlorination or pyrolysis, though these are less common.[2]
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Land disposal of untreated halogenated organic waste is generally not permitted due to

environmental persistence.[2]

Experimental Protocols Cited
This document provides operational guidance for disposal and does not cite specific

experimental protocols for research. The disposal procedures themselves are the protocol to

be followed.

Logical Relationships in Disposal Decision Making
The following diagram illustrates the decision-making workflow for the proper disposal of

1,2,4,5-Tetrachloro-3-iodobenzene.
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Preparation and Identification

Handling and Storage

Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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